Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

• IUPAC Name: tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• InChI: InChI=1S/C14H18FNO2/c1-14(2,3)18-13(17)11-7-10(15)6-9-4-5-16-8-12(9)11/h6-7,16H,4-5,8H2,1-3H3
• InChI Key: PRBFCOWTCLDEBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=CC2=C1CNCC2)F
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

“Tert-butyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate” is likely a derivative of isoquinoline, a heterocyclic aromatic organic compound. It has a tert-butyl group, a fluoro group, and a carboxylate ester group attached to the isoquinoline backbone.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it might involve the reaction of an appropriate isoquinoline precursor with a tert-butyl carboxylate under suitable conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an isoquinoline backbone, which is a bicyclic compound consisting of a benzene ring fused to a pyridine ring. The presence of the fluoro group would add electronegativity to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The fluoro group might make the compound more reactive due to its high electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the fluoro group might increase the compound’s polarity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many isoquinoline derivatives exhibit biological activities, so this compound might also have potential uses in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry, given the biological activity exhibited by many isoquinoline derivatives.